Cas no 874291-03-9 (4-(3-Isobutylureido)phenylboronic acid, pinacol ester)

• Product Name: 4-(3-Isobutylureido)phenylboronic acid, pinacol ester
• CAS No: 874291-03-9
• MF: C₁₇H₂₇BN₂O₃
• MW: 318.218884706497
• MDL: MFCD09027289
• CID: 719921
• Update Time: 2025-04-19

4-(3-Isobutylureido)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 1-Isobutyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
• 4-(3-Isobutylureido)benzeneboronic acid pinacol ester
• 1-(2-methylpropyl)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• 4-(3-Isobutylureido)phenylboronic acid, pinacol ester
• 4-[(Isobutylcarbamoyl)amino]benzeneboronic acid, pinacol ester
• Urea,N-(2-methylpropyl)-N'-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• OR3260
• AX8239954
• N-(2-Methylpropyl)-N'-[4-(4,4,5,5-tetramethyl-1,3,2-diox

• MDL： MFCD09027289
• Inchi： 1S/C17H27BN2O3/c1-12(2)11-19-15(21)20-14-9-7-13(8-10-14)18-22-16(3,4)17(5,6)23-18/h7-10,12H,11H2,1-6H3,(H2,19,20,21)
• InChI Key： CSTLSBXZBKRPIS-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)NC(NCC(C)C)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 318.21100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 402
• Topological Polar Surface Area: 59.6

Experimental Properties

• PSA: 59.59000
• LogP: 3.22720

4-(3-Isobutylureido)phenylboronic acid, pinacol ester Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas